Cas no 1490995-78-2 (Thiazole, 4-(3-bromo-2,2-dimethylpropyl)-)

• Product Name: Thiazole, 4-(3-bromo-2,2-dimethylpropyl)-
• CAS No: 1490995-78-2
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 5282143
• Update Time: 2025-06-09

Thiazole, 4-(3-bromo-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(3-bromo-2,2-dimethylpropyl)-

• Inchi： 1S/C8H12BrNS/c1-8(2,5-9)3-7-4-11-6-10-7/h4,6H,3,5H2,1-2H3
• InChI Key： ILMABYLODONMEL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(C)(C)CBr)N=C1

Additional information on Thiazole, 4-(3-bromo-2,2-dimethylpropyl)-

Thiazole, 4-(3-bromo-2,2-dimethylpropyl): A Comprehensive Overview in Modern Chemical Biology

Thiazole, 4-(3-bromo-2,2-dimethylpropyl) (CAS No. 1490995-78-2) is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research. This compound belongs to the thiazole class, which is well-known for its diverse biological activities and roles in drug development. The presence of a 3-bromo-2,2-dimethylpropyl substituent at the 4-position of the thiazole ring introduces specific chemical reactivity and functionalization possibilities, making it a valuable scaffold for medicinal chemists.

The thiazole core is a six-membered aromatic ring containing sulfur and nitrogen atoms, which are essential for its interaction with biological targets. This structural motif is found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The introduction of a 3-bromo-2,2-dimethylpropyl group enhances the compound's lipophilicity and electronic properties, which can be leveraged to modulate its binding affinity and selectivity towards specific biological receptors.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives as potential therapeutic agents. The compound Thiazole, 4-(3-bromo-2,2-dimethylpropyl) has been explored in various preclinical studies for its potential role in targeting diseases such as cancer and neurological disorders. Its structural features make it an attractive candidate for further investigation into mechanisms of action and pharmacokinetic properties.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The bromine atom at the 3-position of the substituent provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of additional functional groups, enabling the creation of libraries of derivatives with tailored biological activities. Such synthetic flexibility is crucial for high-throughput screening and structure-activity relationship (SAR) studies.

The pharmacological potential of Thiazole, 4-(3-bromo-2,2-dimethylpropyl) has been highlighted in several recent publications. For instance, studies have demonstrated its ability to inhibit certain kinases associated with cancer cell proliferation. The lipophilic nature of the 3-bromo-2,2-dimethylpropyl group enhances membrane permeability, facilitating cellular uptake and intracellular distribution. Additionally, the thiazole ring's ability to engage with hydrogen bond networks in biological targets suggests that this compound may have potent interactions with proteins and enzymes relevant to disease pathways.

The compound's stability under various conditions has also been a subject of interest. Thiazole derivatives are known for their robustness in both aqueous and organic environments, which makes them suitable for formulation into diverse drug delivery systems. This stability is further augmented by the presence of the bulky 3-bromo-2,2-dimethylpropyl group, which can shield the reactive sites from degradation.

In conclusion, Thiazole, 4-(3-bromo-2,2-dimethylpropyl) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and synthetic versatility make it an invaluable tool for medicinal chemists exploring new treatments for complex diseases. As research continues to uncover new biological targets and mechanisms, this compound is poised to play a significant role in future drug discovery efforts.